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Compound of Interest

1-(Difluoromethoxy)-3-
Compound Name:
iodobenzene

cat. No.: B1333251

Essential Safety and Handling Guide for 1-
(Difluoromethoxy)-3-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
1-(Difluoromethoxy)-3-iodobenzene (CAS No. 518070-17-2). Adherence to these procedures
is critical for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

1-(Difluoromethoxy)-3-iodobenzene is classified as a combustible liquid that causes skin and
serious eye irritation, and may cause respiratory irritation.[1] Appropriate PPE is mandatory to
minimize exposure risks.

Recommended Personal Protective Equipment:
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Protection Type

Specification

Purpose

Eye/Face Protection

Chemical safety goggles or a
face shield. Must meet ANSI
Z87.1-2003 standards.[2]

To protect against chemical

splashes and sprays.

Skin Protection

Flame-resistant lab coat and
chemically resistant gloves
(e.g., flexible laminate gloves
like Silver Shield or 4H for
unknown toxicities, worn under

heavy-duty outer gloves).[2]

To prevent skin contact,
irritation, and potential

absorption.

Respiratory Protection

Use in a well-ventilated area or
under a fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator is

necessary.

To avoid inhalation of vapors
or mists, which can cause

respiratory irritation.[1]

Foot Protection

Closed-toe shoes.[2]

To protect feet from spills and

falling objects.

Emergency First Aid Procedures

Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][3][4] Remove
contact lenses if present and easy to do.[1][3]

Seek immediate medical attention.[1][3][5]

Skin Contact

Immediately wash off with soap and plenty of
water for at least 15 minutes while removing all
contaminated clothing and shoes.[1][5][6] If skin

irritation persists, seek medical attention.[3][6]

Move the exposed person to fresh air at once.[1]

[5][6] If breathing is difficult or has stopped,

Inhalation ) o o
provide artificial respiration or oxygen.[1][5]
Seek immediate medical attention.[1][5]
Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterwards.[1][3]

[6] Seek immediate medical attention.[1][3][5]

Handling, Storage, and Disposal

Handling:

Storage:

Do not breathe vapors or mists.[1]

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[1][3][6]

Wash hands thoroughly after handling.[1][3][6]

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]
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» Protect from direct sunlight and light.[1][6]
o Keep away from incompatible materials such as strong oxidizing agents.[3][6]
Disposal:

» Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[1][3][6]

e Do not empty into drains.[1]

» The first rinse of an empty container should be collected and disposed of as hazardous
waste.[8] For highly toxic chemicals, the first three rinses must be collected.[8]

Experimental Protocols and Data

Physical and Chemical Properties:

Property Value

CAS Number 518070-17-2[9]
Molecular Formula C7H5F210
Molecular Weight 270.016 g/mol
Appearance Light yellow liquid[1]
Purity 95%

Storage Temperature 2-8 °C

Operational Plans

Standard Operating Procedure for Handling 1-(Difluoromethoxy)-3-iodobenzene
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Preparation

Review SDS

:

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

l

Ensure Fume Hood is Operational

Handling
y

Transfer Chemical Inside Fume Hood

:

Use in Experiment

l

Securely Close Container After Use

Cleanup & Disposal

Decontaminate Work Area

:

Dispose of Waste in Labeled
Hazardous Waste Container

;

Remove PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 1-(Difluoromethoxy)-3-iodobenzene.
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Chemical Spill Response Plan

Chemical Spill Occurs

Immediate Actions

Alert Others in the Area

:

Evacuate Immediate Area if Necessary

:

Increase Ventilation (if safe to do so)

Containment & Cleanup

Don Additional PPE if Required

:

Contain the Spill with Absorbent Material

:

Collect Absorbed Material into a
Hazardous Waste Container

'

Decontaminate the Spill Area

Follow-up

Dispose of Waste Properly

:

Report the Incident to Supervisor

Click to download full resolution via product page
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Caption: Chemical Spill Response Plan for 1-(Difluoromethoxy)-3-iodobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 1-
(Difluoromethoxy)-3-iodobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333251#personal-protective-equipment-for-
handling-1-difluoromethoxy-3-iodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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